Cas no 2229440-64-4 (methyl 2-1-(aminomethyl)-3-hydroxycyclobutylbenzoate)

• Product Name: methyl 2-1-(aminomethyl)-3-hydroxycyclobutylbenzoate
• CAS No: 2229440-64-4
• MF: C₁₃H₁₇NO₃
• MW: 235.278983831406
• CID: 6367755
• PubChem ID: 165639906
• Update Time: 2025-06-08

methyl 2-1-(aminomethyl)-3-hydroxycyclobutylbenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-1-(aminomethyl)-3-hydroxycyclobutylbenzoate
• EN300-1791743
• 2229440-64-4
• methyl 2-[1-(aminomethyl)-3-hydroxycyclobutyl]benzoate

• Inchi： 1S/C13H17NO3/c1-17-12(16)10-4-2-3-5-11(10)13(8-14)6-9(15)7-13/h2-5,9,15H,6-8,14H2,1H3
• InChI Key： XFCRUZDPNAHTRG-UHFFFAOYSA-N
• SMILES： OC1CC(C2C=CC=CC=2C(=O)OC)(CN)C1

Computed Properties

• Exact Mass: 235.12084340g/mol
• Monoisotopic Mass: 235.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 72.6Ų

Additional information on methyl 2-1-(aminomethyl)-3-hydroxycyclobutylbenzoate

Comprehensive Overview of Methyl 2-1-(Aminomethyl)-3-Hydroxycyclobutylbenzoate (CAS No. 2229440-64-4)

Methyl 2-1-(aminomethyl)-3-hydroxycyclobutylbenzoate (CAS No. 2229440-64-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound, often abbreviated for convenience, features a cyclobutyl ring integrated with a benzoate ester and an aminomethyl functional group, making it a versatile intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of novel therapeutics targeting metabolic disorders and inflammatory diseases.

The molecular structure of methyl 2-1-(aminomethyl)-3-hydroxycyclobutylbenzoate includes a hydroxycyclobutyl moiety, which contributes to its stability and reactivity. This characteristic has led to its exploration in peptide synthesis and bioconjugation techniques, where its ability to form stable bonds is highly valued. Additionally, the presence of the ester group enhances its solubility in organic solvents, facilitating its use in various catalytic reactions and polymer chemistry applications.

In recent years, the demand for high-purity chemical intermediates like CAS No. 2229440-64-4 has surged, driven by advancements in precision medicine and biopharmaceuticals. The compound's role in small-molecule drug development is particularly noteworthy, as it serves as a building block for kinase inhibitors and GPCR modulators. These applications align with current trends in personalized therapy, where researchers seek tailored solutions for complex diseases.

From a synthetic perspective, methyl 2-1-(aminomethyl)-3-hydroxycyclobutylbenzoate is often synthesized via multi-step organic reactions, including cycloaddition and reductive amination. Its purity and yield are critical factors, as impurities can significantly impact downstream applications. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to ensure quality control, reflecting the compound's importance in high-value chemical production.

The compound's relevance extends to green chemistry initiatives, where its efficient synthesis and minimal environmental footprint are prioritized. As industries shift toward sustainable practices, CAS No. 2229440-64-4 exemplifies how innovative chemical design can reduce waste and energy consumption. This aligns with global efforts to promote eco-friendly manufacturing and circular economy principles.

In summary, methyl 2-1-(aminomethyl)-3-hydroxycyclobutylbenzoate (CAS No. 2229440-64-4) is a compound of growing significance in both academic and industrial settings. Its structural complexity and functional diversity make it a valuable asset in medicinal chemistry, material science, and catalysis. As research continues to uncover new applications, this compound is poised to play a pivotal role in shaping the future of chemical innovation and therapeutic development.